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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity Ethyl
Tetradecanoate-d27, a deuterated stable isotope-labeled compound essential for a range of
research applications, particularly in mass spectrometry-based quantitative analysis. This
document outlines the key commercial suppliers, their product specifications, and the
experimental methodologies relevant to the synthesis, purification, and quality control of this
critical research tool.

Introduction to Ethyl Tetradecanoate-d27

Ethyl Tetradecanoate-d27, also known as ethyl myristate-d27, is the ethyl ester of the
deuterated C14 saturated fatty acid, myristic acid. The extensive deuteration of the myristic
acid backbone makes it an ideal internal standard for mass spectrometry (MS) applications. Its
use allows for the precise and accurate quantification of its non-labeled counterpart, ethyl
myristate, and the free fatty acid, myristic acid, in complex biological matrices. The significant
mass shift of +27 amu relative to the endogenous analyte ensures clear differentiation in MS
spectra, minimizing isotopic overlap and enhancing analytical sensitivity and specificity.

Commercial Suppliers and Product Specifications

Several reputable suppliers specialize in the production and distribution of high-purity stable
isotope-labeled compounds, including Ethyl Tetradecanoate-d27 and its precursor, Myristic
Acid-d27. The following table summarizes the product specifications from leading commercial
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vendors. It is important to note that while some suppliers offer the ethyl ester directly, others

provide the deuterated free fatty acid, which can be readily esterified to the desired ethyl ester

form.
. Product Catalog Isotopic Chemical
Supplier . . Format
Name Number Purity Purity
Ethyl
LGC TRC- _
Tetradecanoa 98 atom % D min 98% Neat
Standards E925181
te-d27
Cambridge Not specified
Isotope Myristic acid for d27, but
_ DLM-208 _ 98% Neat
Laboratories, (D27, 98%) typically
Inc. (CIL) =>98%
299%
Cayman Myristic Acid- deuterated ]
. 9003317 >95% Solid
Chemical d27 forms (d1-
d27)
Pharmaffiliate  Ethyl - - - -
Not specified Not specified Not specified Not specified

S

Myristate-d27

Note: Researchers should always refer to the supplier's certificate of analysis for lot-specific

data.

Experimental Protocols

The following sections detail representative methodologies for the synthesis, purification, and

quality control of Ethyl Tetradecanoate-d27, based on established chemical principles and

practices in stable isotope labeling.

Synthesis of Ethyl Tetradecanoate-d27

The synthesis of Ethyl Tetradecanoate-d27 is typically achieved through the esterification of

its corresponding deuterated carboxylic acid, Myristic Acid-d27. A common and effective
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method is the Fischer esterification, which involves reacting the carboxylic acid with an excess
of ethanol in the presence of an acid catalyst.

Materials:

Myristic Acid-d27

o Anhydrous Ethanol (absolute, 299.5%)

o Concentrated Sulfuric Acid (H2S0Oa4) or Acetyl Chloride
e Anhydrous Sodium Sulfate (NazSOa)

e Dichloromethane (DCM) or Diethyl Ether

e Saturated Sodium Bicarbonate (NaHCOs3) solution
e Brine (saturated NaCl solution)

» Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

¢ To a round-bottom flask containing Myristic Acid-d27, add a significant excess of anhydrous
ethanol.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture. Alternatively,
acetyl chloride can be carefully added to the ethanol to generate anhydrous HCI in situ,
which also serves as an effective catalyst.

» Attach a reflux condenser and heat the reaction mixture to reflux for 2-4 hours. The progress
of the reaction can be monitored by Thin Layer Chromatography (TLC).
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 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess ethanol using a rotary evaporator.

o Dissolve the residue in dichloromethane or diethyl ether and transfer it to a separatory
funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude Ethyl Tetradecanoate-d27.

Purification of Ethyl Tetradecanoate-d27

The crude product from the synthesis typically requires purification to remove any unreacted
starting materials and byproducts. Column chromatography is a widely used and effective
method for this purpose.

Materials:

e Crude Ethyl Tetradecanoate-d27

« Silica gel (for column chromatography)
e Hexane

o Ethyl acetate

e Glass column

e Collection tubes

Procedure:

e Prepare a silica gel slurry in hexane and pack it into a glass column.
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 Dissolve the crude Ethyl Tetradecanoate-d27 in a minimal amount of hexane.
e Load the sample onto the top of the silica gel column.

o Elute the column with a gradient of ethyl acetate in hexane, starting with pure hexane. The
polarity of the solvent system is gradually increased to elute compounds with increasing
polarity.

e Collect fractions and analyze them by TLC to identify the fractions containing the pure
product.

o Combine the pure fractions and remove the solvent using a rotary evaporator to yield high-
purity Ethyl Tetradecanoate-d27.

Quality Control and Characterization

The identity, chemical purity, and isotopic enrichment of the final product are confirmed using a
combination of analytical techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

e Purpose: To determine the chemical purity and confirm the molecular weight of the
deuterated compound.

e Method: A small amount of the purified product is dissolved in a suitable solvent and injected
into the GC-MS system. The gas chromatogram will indicate the presence of any volatile
impurities, and the mass spectrum of the main peak will confirm the mass-to-charge ratio
(m/z) corresponding to Ethyl Tetradecanoate-d27.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Purpose: To confirm the structure of the molecule and to assess the degree and position of
deuteration.

e Method:

o H NMR: The absence or significant reduction of proton signals in the myristoyl chain
confirms successful deuteration. The presence of the characteristic signals for the ethyl
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group protons will confirm the ester formation.

o 2H NMR: This technique can be used to directly observe the deuterium signals and confirm
their positions on the carbon skeleton.

o 183C NMR: The carbon signals of the deuterated carbons will show characteristic splitting
patterns (due to C-D coupling) and a decrease in intensity, providing further evidence of
deuteration.

3. High-Resolution Mass Spectrometry (HRMS):

e Purpose: To accurately determine the elemental composition and calculate the isotopic
enrichment.

» Method: HRMS provides a highly accurate mass measurement, which can be used to
confirm the molecular formula and to quantify the percentage of the d27 isotopologue
relative to other isotopologues.

Mandatory Visualizations
Synthesis and Purification Workflow
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Caption: A flowchart illustrating the key stages in the synthesis and purification of high-purity
Ethyl Tetradecanoate-d27.
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Caption: A diagram outlining the analytical techniques employed for the quality control and
characterization of Ethyl Tetradecanoate-d27.
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Metabolic Tracing with Ethyl Tetradecanoate-d27
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Caption: A simplified signaling pathway demonstrating the use of Ethyl Tetradecanoate-d27
as a tracer to study fatty acid elongation.
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 To cite this document: BenchChem. [Commercial Suppliers of High-Purity Ethyl
Tetradecanoate-d27: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565284#commercial-suppliers-of-high-purity-ethyl-
tetradecanoate-d27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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